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Introduction

Tripropylborane (C₉H₂₁B) is a trialkylborane that serves as a valuable reagent and

intermediate in organic synthesis. Its utility in reactions such as hydroboration necessitates a

thorough understanding of its structural and electronic properties. Spectroscopic techniques,

including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS), are fundamental tools for the characterization of tripropylborane. This

technical guide provides a comprehensive overview of the available spectroscopic data for

tripropylborane, detailed experimental protocols for its analysis, and visualizations of key

analytical workflows and fragmentation pathways. Due to the air- and moisture-sensitive nature

of tripropylborane, specialized handling techniques are required for accurate spectroscopic

analysis.

Spectroscopic Data
The following sections summarize the key spectroscopic data for tripropylborane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful method for elucidating the carbon-hydrogen framework and

the environment of the boron atom in tripropylborane.

¹¹B NMR Spectroscopy
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The ¹¹B NMR spectrum of trialkylboranes is characterized by a single, broad resonance in the

low-field region.

Compound Chemical Shift (δ) [ppm]

Trialkylboranes (general) 83 - 93[1]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon atoms in the propyl chains. The

data is referenced from a seminal study by Hart and Ford (1974).[2]

Carbon Atom Chemical Shift (δ) [ppm]

α-CH₂ Data not available in search results

β-CH₂ Data not available in search results

γ-CH₃ Data not available in search results

Note: The specific chemical shifts from the cited literature were not available in the performed

search.

¹H NMR Spectroscopy

Detailed experimental ¹H NMR data for tripropylborane is not readily available in the public

domain based on the conducted searches. For comparison, the related compound tripropyl

borate exhibits distinct signals for its propyl groups.[3]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the characteristic vibrational modes of the chemical bonds

within tripropylborane. Key absorptions are expected for C-H and B-C bonds.
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Wavenumber (cm⁻¹) Assignment

~2960-2850 C-H stretching (alkyl)

~1465 C-H bending (CH₂)

~1380 C-H bending (CH₃)

~1100-1000 B-C stretching

Note: A specific experimental IR spectrum for tripropylborane was not found in the conducted

search. The provided data is based on typical ranges for alkylboranes.

Mass Spectrometry (MS)
Mass spectrometry of tripropylborane provides information about its molecular weight and

fragmentation pattern upon ionization. GC-MS data from the NIST Mass Spectrometry Data

Center indicates a base peak at m/z 41.[2]

m/z Relative Intensity Proposed Fragment

140 Low [C₉H₂₁B]⁺ (Molecular Ion)

98 Moderate [(C₃H₇)₂B]⁺

57 High [C₄H₉]⁺

41 100 (Base Peak) [C₃H₅]⁺

Note: The complete mass spectrum with relative intensities for all fragments was not available.

The fragmentation pattern is proposed based on common fragmentation pathways for

alkylboranes.

Experimental Protocols
The following protocols are generalized procedures for obtaining spectroscopic data for air-

sensitive compounds like tripropylborane.

NMR Spectroscopy Sample Preparation (Air-Sensitive)
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Apparatus: A Schlenk line or a glovebox is required to maintain an inert atmosphere (N₂ or

Ar). A J. Young NMR tube or a standard NMR tube with a septum-sealed cap is necessary.[4]

[5]

Solvent Degassing: The deuterated solvent (e.g., C₆D₆, CDCl₃) must be thoroughly

degassed to remove dissolved oxygen, which is paramagnetic and can cause line

broadening. This can be achieved by several freeze-pump-thaw cycles.[6]

Sample Preparation:

In a glovebox: The tripropylborane sample is directly dissolved in the degassed

deuterated solvent and transferred to the NMR tube. The tube is then sealed.

Using a Schlenk line: The J. Young NMR tube is evacuated and backfilled with inert gas

three times. The tripropylborane is added to the tube under a positive pressure of inert

gas, followed by the cannula transfer of the degassed deuterated solvent. The tube is then

sealed.[7]

Acquisition:

¹¹B NMR: A dedicated boron-observe probe or a broadband probe tuned to the ¹¹B

frequency is used. A one-pulse experiment is typically sufficient. The spectral width should

be wide enough to cover the expected chemical shift range for boranes (e.g., +100 to -120

ppm).[8][9] To minimize the broad background signal from borosilicate glass NMR tubes,

quartz NMR tubes are recommended.[10]

¹H and ¹³C NMR: Standard acquisition parameters are generally applicable. For ¹³C NMR,

a proton-decoupled experiment is standard.[6]

Infrared (IR) Spectroscopy (Air-Sensitive Liquid)
Apparatus: A sealed liquid IR cell with windows transparent to IR radiation (e.g., KBr, NaCl)

is required. The cell should have ports that can be sealed with septa.

Sample Preparation:

The IR cell is flushed with a dry, inert gas (N₂ or Ar).
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Tripropylborane is transferred to the cell via a syringe under an inert atmosphere. The

cell is filled completely to avoid any headspace.[11]

Alternatively, a thin film can be prepared between two salt plates within a glovebox.[12]

Acquisition: The spectrum is recorded using a standard FT-IR spectrometer. A background

spectrum of the empty cell (or the salt plates) should be acquired first and subtracted from

the sample spectrum.

Mass Spectrometry (GC-MS)
Apparatus: A gas chromatograph coupled to a mass spectrometer (GC-MS) is the standard

instrument for analyzing volatile compounds like tripropylborane.

Sample Preparation:

Due to its reactivity with air and moisture, the sample must be handled under an inert

atmosphere.

A dilute solution of tripropylborane in a dry, volatile, and inert solvent (e.g., hexane,

heptane) is prepared in a glovebox or using Schlenk techniques.

The solution is transferred to a GC vial with a septum cap.

GC-MS Conditions:

Injector: A split/splitless injector is typically used, with a high split ratio to prevent

overloading of the column and detector. The injector temperature should be optimized to

ensure volatilization without decomposition.

Column: A non-polar capillary column (e.g., DB-1, HP-5ms) is suitable for separating the

analyte from the solvent and any impurities.

Oven Program: A temperature program starting at a low temperature and ramping up is

used to ensure good separation.

Mass Spectrometer: Electron ionization (EI) at 70 eV is standard for generating a

reproducible fragmentation pattern. The mass range should be scanned from a low m/z
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(e.g., 35) to a value greater than the molecular weight of tripropylborane (140 g/mol ).
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Caption: Workflow for the spectroscopic analysis of tripropylborane.
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Caption: Proposed fragmentation of tripropylborane in mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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